3-Morpholino-1-(2'-aminophenyl)propane-1-one

• Molecular Formula: C13H18N2O2
• Molecular Weight: 234.29 g/mol
• IUPAC Name: 1-(2-aminophenyl)-3-morpholin-4-ylpropan-1-one
• InChI: InChI=1S/C13H18N2O2/c14-12-4-2-1-3-11(12)13(16)5-6-15-7-9-17-10-8-15/h1-4H,5-10,14H2
• InChI Key: YTMKQEFAAGSGEX-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCC(=O)C2=CC=CC=C2N

Description

3-Morpholino-1-(2'-aminophenyl)propane-1-one is a useful research compound. Its molecular formula is C13H18N2O2 and its molecular weight is 234.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-morpholino-l-(2′-nitrophenyl) propane-1-one (200 mg, 0.758 mmol) dissolved in 10 ml of 95% ethanol was added sodium dithionite (660 mg, 3.79 mmol) and the reaction mixture was stirred under reflux for 3 hrs. The reaction mixture was concentrated under reduced pressure. The residue was purified by flash column chromatography with ethanol-dichloromethane-triethylamine to yield the desired product (174 mg, 89%) as an oil.